N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)propane-2-sulfonamide

• IUPAC Name: N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]propane-2-sulfonamide
• InChI: InChI=1S/C17H20N2O4S/c1-12(2)24(21,22)18-15-6-5-13-7-8-19(11-14(13)10-15)17(20)16-4-3-9-23-16/h3-6,9-10,12,18H,7-8,11H2,1-2H3
• InChI Key: NWLTVAJTRSVCPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1=CC2=C(CCN(C2)C(=O)C3=CC=CO3)C=C1
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)propane-2-sulfonamide (FTIS) is a chemical compound that belongs to the class of tetrahydroisoquinoline derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Evaluation of Derivatives

One significant area of research involves the synthesis and antimicrobial evaluation of sulfonate derivatives, including those with isoquinolinium functional groups. These compounds have been assessed for their antimicrobial and antifungal activities, revealing that certain derivatives exhibit high activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural confirmation of these compounds was achieved through analytical and spectral data, including infrared, 1H-NMR and 13C-NMR spectroscopy, and mass spectral analysis (Fadda et al., 2016).

Catalytic Applications in Synthesis

Another area of application is in catalysis, where novel N-sulfonated Brönsted acidic catalysts have been introduced for promoting the synthesis of polyhydroquinoline derivatives via Hantzsch condensation under solvent-free conditions. These catalysts have shown efficiency in producing products with excellent yields in short reaction times (Goli-Jolodar et al., 2016).

Structural and Theoretical Studies

Structural characterization and theoretical studies of derivatives, including the synthesis of tetrahydro-diepoxybenzo[de]isoquinoline derivatives, highlight the importance of F⋯O interactions. Such studies provide insights into the molecular structures and potential interactions relevant for the development of new materials or pharmaceuticals (Grudova et al., 2020).

Functionalization and Heteroannulation

Research into the palladium-catalyzed heteroannulation of [60]fullerene with N-benzyl sulfonamides has led to the creation of [60]fullerene-fused tetrahydroisoquinolines. This process demonstrates the potential for functionalizing fullerene structures, opening up possibilities for new materials with unique properties (Su et al., 2012).